Cas no 60857-08-1 (Prostratin)

• Product Name: Prostratin
• CAS No: 60857-08-1
• MF: C₂₂H₃₀O₆
• MW: 390.470007419586
• CID: 506538
• PubChem ID: 329820006
• Update Time: 2025-06-15

Prostratin Chemical and Physical Properties

Names and Identifiers

• Prostratin
• 12-DEOXYPHORBOL 13-ACETATE
• PROSTRATIN (12-DEOXYPHORBOL 13-ACETATE)
• 12-deoxyphorbal-13-acetate
• 12-Deoxyphorbol 13-Acetate,dPAc
• 12-deoxyphorbol-13-acetate
• 13-O-Acetyl-12-deoxyphorbol
• 13-O-Acetylphorbol
• SA 101A
• Stillingia Facto
• Stillingia factor S7
• CCRIS 6292
• NSC 623310
• (1aR,1bS,4aR,7aS,7bR,8R,9aS)-9a-(Acetyloxy)-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5H-cyclopropa[3,4]benz[1,2-e]azulen-5-one
• [(1S,2R,6S,10S,11R,13S,15S)-1,6-Dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyc
• [1,6-Dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] acetate
• NSC_454217
• FT-0674123
• CAS_454217
• BCP29895
• BDBM86433
• 60857-08-1
• NSC-623310
• NSC623310
• 5H-Cyclopropa[3,2-e]azulen-5-one, 9a-(acetyloxy)-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro- 4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-,(1aR,1bS,4aR,7aS,7bR,8R,9aS)-
• NCI60_006951
• [(6R,10S)-1,6-Dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] acetate
• 4a,7b-Dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl acetate
• 5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE, 9A-(ACETYLOXY)-1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B-DIHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-, (1AR,1BS,4AR,7AS,7BR,8R,9AS)-
• SCHEMBL344837
• MS-26507
• NSC 623310; SA 101A; Stillingia factor S7
• HY-107421
• CHEBI:69818
• CCG-208192
• Q3270742
• AKOS027250797
• BOJKFRKNLSCGHY-HXGSDTCMSA-N
• SA-101A
• (1aR,1bS,4aR,7aS,7bR,8R,9aS)-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl acetate
• CS-0028449
• 5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE, 9A-(ACETYLOXY)-1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B-DIHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-, (1AR-(1A.ALPHA.,1B.BETA.,4A.BETA.,7A.ALPHA.,7B.ALPHA.,8.ALPHA.,9A.ALPHA.))-
• 12-deoxyphorbol-13-acetate (prostratin)
• KO94U6DIQ6
• [dihydroxy-(hydroxymethyl)-tetramethyl-oxo-[?]yl] acetate
• CHEMBL170518
• SMP2_000144
• HMS3648K03
• (1AR,1BS,4AR,7AS,7BR,8R,9AS)-9A-(ACETYLOXY)-1,1A,1B,4,4A,7A,7B,8,9,9A-DECAHYDRO-4A,7B-DIHYDROXY-3-(HYDROXYMETHYL)-1,1,6,8-TETRAMETHYL-5H-CYCLOPROPA(3,4)BENZ(1,2-E)AZULEN-5-ONE
• SR-01000946228
• BRD-K91145395-001-01-9
• BDBM50368315
• C20197
• K-101A
• SR-01000946228-1
• Prostratin, >=98% (HPLC)
• [(1R,2S,6R,10S,11R,13S,15R)-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] acetate
• GLXC-02539
• G91401
• DA-66943

• MDL： MFCD00674138
• Inchi： 1S/C22H30O6/c1-11-6-16-20(26,18(11)25)9-14(10-23)7-15-17-19(4,5)21(17,28-13(3)24)8-12(2)22(15,16)27/h6-7,12,15-17,23,26-27H,8-10H2,1-5H3/t12-,15+,16-,17-,20-,21+,22-/m1/s1
• InChI Key： BOJKFRKNLSCGHY-HXGSDTCMSA-N
• SMILES： O(C(C)=O)[C@@]12C[C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@]4(CC(CO)=C[C@H]3[C@@H]1C2(C)C)O)=O)O

Computed Properties

• Exact Mass: 390.20400
• Monoisotopic Mass: 390.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Not available
• Density: 1.31
• Melting Point: 216-219℃
• Boiling Point: 550.5 ºC at 760 mmHg
• Flash Point: 188.7 ºC
• Refractive Index: 1.599
• Solubility: Soluble in DMSO at 30mg/ml
• PSA: 104.06000
• LogP: 1.53010
• Solubility: Not available
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

Prostratin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids

Additional information on Prostratin

Exploring Prostratin (CAS No. 60857-08-1): A Comprehensive Overview of Its Properties and Potential Applications

Prostratin (CAS No. 60857-08-1) is a naturally occurring phorbol ester derived from the bark of the Homalanthus nutans tree, commonly known as the "mamala tree." This compound has garnered significant attention in recent years due to its unique biological activities, particularly its ability to modulate cellular signaling pathways. Researchers are increasingly interested in its potential applications in biomedical research, drug discovery, and therapeutic development.

One of the most intriguing aspects of Prostratin is its role as a protein kinase C (PKC) activator. PKC is a family of enzymes involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. By activating PKC, Prostratin can influence these pathways, making it a valuable tool for studying cell signaling mechanisms. This property has also sparked interest in its potential use for latent HIV activation, a topic that has become a hotspot in virology research.

In addition to its PKC-activating effects, Prostratin has been studied for its potential anti-inflammatory and immunomodulatory properties. These characteristics make it a candidate for investigating chronic inflammatory diseases and autoimmune disorders, areas where current treatments often fall short. The compound's ability to modulate immune responses without causing widespread toxicity is a key focus of ongoing research.

The natural origin of Prostratin adds to its appeal, as it aligns with the growing demand for plant-derived bioactive compounds. Consumers and researchers alike are increasingly drawn to natural products for their perceived safety and ecological sustainability. This trend is reflected in the rising number of searches for terms like "natural PKC activators" and "plant-based immunomodulators," highlighting the public's interest in alternative therapies.

From a chemical perspective, Prostratin (CAS No. 60857-08-1) is classified as a diterpene ester, a group of compounds known for their diverse biological activities. Its molecular structure features a tigliane skeleton, which is characteristic of many phorbol-related compounds. Understanding this structure is crucial for researchers aiming to synthesize analogs or optimize its bioactivity for specific applications.

Another area of interest is the synthetic production of Prostratin. While the compound can be extracted from its natural source, chemical synthesis offers a more scalable and consistent supply. Advances in organic chemistry have enabled the development of efficient synthetic routes, which are essential for meeting the demands of pharmaceutical research and preclinical studies. This topic frequently appears in searches related to "Prostratin synthesis" and "diterpene ester production."

The potential of Prostratin extends beyond laboratory research. Its unique properties have led to speculation about its use in combination therapies, particularly for conditions like HIV latency. Combining Prostratin with other latency-reversing agents could enhance its efficacy, a strategy that aligns with the broader trend toward personalized medicine. This approach is often discussed in forums and publications focused on infectious disease and therapeutic innovation.

Despite its promise, Prostratin is not without challenges. One of the primary concerns is its potency and the need for precise dosing to avoid unintended effects. Researchers are actively investigating ways to mitigate these risks, such as developing derivatives with improved safety profiles. This aspect is particularly relevant to searches like "Prostratin side effects" and "PKC activator safety," which reflect user concerns about compound toxicity.

In conclusion, Prostratin (CAS No. 60857-08-1) represents a fascinating intersection of natural product chemistry, cell biology, and therapeutic potential. Its ability to activate PKC and modulate immune responses has positioned it as a valuable tool for scientific inquiry and drug development. As research continues to uncover its full potential, Prostratin is likely to remain a topic of interest for scientists and health enthusiasts alike. Whether you're exploring its chemical properties, biological effects, or therapeutic applications, this compound offers a wealth of opportunities for discovery.